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Compound of Interest

Compound Name: Difluoroiodomethane

Cat. No.: B073695

An In-depth Exploration of the Synthesis, Properties, and Applications of a Key
Difluoromethylating Agent.

Difluoroiodomethane (CHFz:l) is a volatile, colorless liquid that has emerged as a important
reagent in organic synthesis, particularly for the introduction of the difluoromethyl (CFzH) group
into organic molecules. The difluoromethyl group is of significant interest in medicinal chemistry
as it can act as a bioisosteric replacement for hydroxyl, thiol, and amine functionalities. Its
incorporation into drug candidates can enhance metabolic stability, membrane permeability,
and binding affinity. This technical guide provides a thorough overview of
difluoroiodomethane, including its chemical identifiers, physical and chemical properties,
detailed synthesis protocols, and its applications in drug development and other areas of
chemical research.

Chemical Identifiers and Physical Properties

Accurate identification and understanding of the physical characteristics of
difluoroiodomethane are crucial for its safe handling and application in experimental settings.

Chemical Identifiers

A comprehensive list of identifiers for difluoroiodomethane is provided in Table 1, facilitating
its unambiguous identification in databases and chemical inventories.
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Identifier Value
CAS Number 1493-03-4[1]
IUPAC Name difluoro(iodo)methane[1]

Molecular Formula

CHFI[1]

InChl INChI=1S/CHF21/c2-1(3)4/h1H[2]
InChiKey YSLFMGDEEXOKHF-UHFFFAOY SA-N[2]
SMILES C(F)(F)I[1]

EC Number 674-488-4[2]

PubChem CID 2775155[2]

DSSTox Substance ID

DTXSID90379419][2]

Physical and Chemical Properties

The key physical and chemical properties of difluoroiodomethane are summarized in Table 2.

These properties are essential for designing reaction conditions and ensuring safe laboratory

practices.
Property Value
Molar Mass 177.920 g-mol=1[1]
Appearance Colorless clear liquid[1]
Density 2.4 g/mL[1]
Melting Point -122.0 °C[1]
Boiling Point 21.6 °C[1]
Flash Point 115 °C[1]
Solubility Soluble in most organic solvents[1]

Synthesis of Difluoroiodomethane
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Several synthetic routes have been developed for the preparation of difluoroiodomethane.
The choice of method often depends on the availability of starting materials, desired scale, and
safety considerations. The primary methods include the Finkelstein reaction of iodoform, the
Hunsdiecker reaction of difluoroacetates, and the trapping of in situ generated difluorocarbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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